Cas no 1694988-08-3 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methylcyclopropyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methylcyclopropyl)-
• CAS No: 1694988-08-3
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5274674
• Update Time: 2025-06-10

4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methylcyclopropyl)-

• Inchi： 1S/C10H12N2O2/c1-6-5-11-9(10(2)3-4-10)12-7(6)8(13)14/h5H,3-4H2,1-2H3,(H,13,14)
• InChI Key： OMYCXKQHBMGVOP-UHFFFAOYSA-N
• SMILES： C1(C2(C)CC2)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methylcyclopropyl)-

4-Pyrimidinecarboxylic Acid, 5-Methyl-2-(1-Methylcyclopropyl): A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 5-methyl-2-(1-methylcyclopropyl), also known by its CAS number 1694988-08-3, is a fascinating compound with significant potential in various fields of research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule features a pyrimidine ring system with specific substituents that confer unique chemical and biological properties.

The structure of 4-pyrimidinecarboxylic acid, 5-methyl-2-(1-methylcyclopropyl) consists of a pyrimidine ring substituted at the 4-position with a carboxylic acid group, at the 5-position with a methyl group, and at the 2-position with a 1-methylcyclopropyl group. This combination of substituents creates a molecule with interesting electronic and steric properties, making it a valuable substrate for further chemical modifications and biological studies.

Recent studies have highlighted the potential of pyrimidine derivatives in drug discovery, particularly in the development of anti-cancer agents and anti-inflammatory drugs. The presence of the carboxylic acid group in 4-pyrimidinecarboxylic acid allows for easy functionalization, enabling researchers to explore its role as a building block in medicinal chemistry. Additionally, the methyl groups at positions 5 and 1-cyclopropyl provide steric bulk, which can influence the compound's bioavailability and target specificity.

In terms of synthesis, 4-pyrimidinecarboxylic acid can be prepared through various routes, including nucleophilic aromatic substitution and condensation reactions. These methods have been optimized to ensure high yields and purity, making the compound readily available for further experimentation. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

The biological evaluation of 4-pyrimidinecarboxylic acid has revealed promising results in preclinical models. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Furthermore, its anti-inflammatory properties have been explored in vitro, showing potential as a lead compound for developing novel anti-inflammatory agents.

In conclusion, 4-pyrimidinecarboxylic acid, 5-methyl-2-(1-methylcyclopropyl) is a versatile compound with significant potential in drug discovery and chemical research. Its unique structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings.